Cas no 1305712-80-4 (tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate)

• Product Name: tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate
• CAS No: 1305712-80-4
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• MDL: MFCD18089534
• CID: 5158732
• Update Time: 2025-08-05

tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate
• tert-Butyl (3-aminopropyl)(tetrahydro-2H-pyran-4-yl)carbamate
• tert-Butyl(3-aminopropyl)(tetrahydro-2H-pyran-4-yl)carbamate

• MDL： MFCD18089534
• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(16)15(8-4-7-14)11-5-9-17-10-6-11/h11H,4-10,14H2,1-3H3
• InChI Key： QMNVJWUIBLOKNG-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(=O)OC(C)(C)C)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 258
• XLogP3: 0.9
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate

Introduction to Tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate (CAS No. 1305712-80-4)

Tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate, a compound with the chemical formula C₁₁H₂₂N₂O₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1305712-80-4, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structure of this molecule features a tert-butyl group, an amino-propyl chain, and an oxan-4-yl moiety, which collectively contribute to its distinct chemical properties and reactivity.

The tert-butyl group, characterized by its steric hindrance, plays a crucial role in modulating the reactivity and selectivity of the compound. This feature is particularly valuable in pharmaceutical applications where precise control over reaction pathways is essential. The presence of the amino-propyl chain introduces basicity and potential interactions with acidic functional groups, making it a versatile building block for more complex molecules. Additionally, the oxan-4-yl ring, a cyclic ether derivative, contributes to the compound's solubility and stability in various solvents, enhancing its utility in synthetic protocols.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various active pharmaceutical ingredients (APIs). The specific arrangement of functional groups in Tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate makes it a promising candidate for further exploration in this domain. Research has shown that carbamate derivatives can exhibit inhibitory effects on certain enzymes and receptors, making them potential candidates for therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The combination of steric hindrance provided by the tert-butyl group and the basicity introduced by the amino-propyl chain allows for selective interactions with biological targets. This selectivity is crucial for minimizing side effects and improving overall therapeutic efficacy. Furthermore, the oxan-4-yl ring enhances the compound's solubility, which is a critical factor in drug formulation and delivery.

Recent studies have highlighted the importance of understanding the structural and functional relationships in carbamate-based compounds. Researchers have been exploring various modifications to optimize the pharmacological properties of these molecules. For instance, alterations to the length or branching of the amino-propyl chain can significantly impact the compound's bioavailability and metabolic stability. Similarly, modifications to the oxan-4-yl ring can influence solubility and interactions with biological targets.

The synthesis of Tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate bond between the tert-butanol derivative and an amine source, followed by functionalization of the oxan ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In conclusion, Tert-butyl N-(3-aminopropyl)-N-(oxan-4-yl)carbamate (CAS No. 1305712-80-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for carbamate derivatives, this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.